1h-Pyrrolo[2,3-c]pyridine-5-carboxylic acid,1-[(4-fluorophenyl)methyl]-4-(3-hydroxypropyl)-,ethyl ester

• Molecular Formula: C20H21FN2O3
• Molecular Weight: 356.4 g/mol
• IUPAC Name: ethyl 1-[(4-fluorophenyl)methyl]-4-(3-hydroxypropyl)pyrrolo[2,3-c]pyridine-5-carboxylate
• InChI: InChI=1S/C20H21FN2O3/c1-2-26-20(25)19-17(4-3-11-24)16-9-10-23(18(16)12-22-19)13-14-5-7-15(21)8-6-14/h5-10,12,24H,2-4,11,13H2,1H3
• InChI Key: UAMRTYYWCKJTNV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC=C2C(=C1CCCO)C=CN2CC3=CC=C(C=C3)F

Description

1h-Pyrrolo[2,3-c]pyridine-5-carboxylic acid,1-[(4-fluorophenyl)methyl]-4-(3-hydroxypropyl)-,ethyl ester is a useful research compound. Its molecular formula is C20H21FN2O3 and its molecular weight is 356.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1h-Pyrrolo[2,3-c]pyridine-5-carboxylic acid,1-[(4-fluorophenyl)methyl]-4-(3-hydroxypropyl)-,ethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1h-Pyrrolo[2,3-c]pyridine-5-carboxylic acid,1-[(4-fluorophenyl)methyl]-4-(3-hydroxypropyl)-,ethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of ethyl 1-(4-fluorobenzyl)-4-(3-hydroxyprop-1-yn-1-yl)-1H-pyrrolo[2,3-c]pyridine-5-carboxylate (0.46 g, 1.31 mmol) in MeOH (6 mL) was added palladium, (10 wt. % on activated carbon, 15 mg, 0.014 mmol). The resulting mixture was shaken in a Parr apparatus for 4 h at room temperature under H2 at 60 psi. The mixture was filtered and concentrated to afford the title product as yellow oil (0.41 g, 88% yield). LC-MS (APCl, M+H+): 357.2. HPLC: 96% purity.